BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: N4-Acetylsulfamethoxazole-d4
for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of N4-Acetylsulfamethoxazole-d4, a
deuterated metabolite of the antibiotic sulfamethoxazole. It is primarily used as an internal
standard in quantitative analytical methods, such as mass spectrometry, for pharmacokinetic
studies, drug metabolism research, and environmental analysis. This document outlines its
commercial suppliers, key technical data, relevant biochemical pathways, and example
experimental protocols.

Commercial Suppliers and Technical Data

N4-Acetylsulfamethoxazole-d4 is available from specialized chemical suppliers as an
analytical standard. The table below summarizes the technical specifications from prominent
vendors.
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Parameter

LGC Standards[1]

Invivochem([2]

Product Name

N-Acetyl Sulfamethoxazole-d4

N4-Acetylsulfamethoxazole-d4

(major)
CAS Number 1215530-54-3 1215530-54-3
Molecular Formula C12H9D4N304S C12H9D4N304S
Molecular Weight 299.34 g/mol 299.34 g/mol
Purity >95% (HPLC) >98%
Product Format Neat Powder
Powder: -20°C (3 years), 4°C
Storage -20°C (2 years) In solvent: -80°C (6

months)

Intended Use

Reference Material

Research Use Only

Note: Several suppliers, including Sigma-Aldrich, Santa Cruz Biotechnology, and APEXBIO,

offer the non-deuterated N4-Acetylsulfamethoxazole (CAS: 21312-10-7), which can be used as

a reference standard for impurity analysis or as a calibrant.[3][4]

Biochemical Pathways and Mechanism of Action

N4-Acetylsulfamethoxazole is the primary metabolite of sulfamethoxazole, an antibiotic that

functions by inhibiting bacterial folic acid synthesis.[5] The deuterated form serves as a stable

isotope-labeled internal standard to accurately quantify the parent drug or its metabolite in

biological matrices.
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Metabolism of Sulfamethoxazole

Sulfamethoxazole

N-acetyl transferases (Liver)

N4-Acetylsulfamethoxazole

Mechanism of Action of Sulfamethoxazole

p-Aminobenzoic Acid (PABA) Sulfamethoxazole

Bacterial Folic

Acid Synthesis Inhibition

Dihydropteroate Synthetase

Bacterial Folic
cid Synthesis

Dihydrofolic Acid (DHF)
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Quantitative Analysis Workflow

1. Obtain Sample
(e.g., Plasma, Urine)

'

2. Spike with IS
(N4-Acetylsulfamethoxazole-d4)

'

3. Sample Preparation
(e.g., Protein Precipitation, SPE)

'

4. LC-MS/MS Analysis

'

5. Data Processing

'

6. Quantify Analyte
(Ratio of Analyte Area / IS Area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Invivochem [invivochem.com]
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To cite this document: BenchChem. [Technical Guide: N4-Acetylsulfamethoxazole-d4 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561764#commercial-suppliers-of-n4-
acetylsulfamethoxazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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